Cas no 2117667-74-8 (5-Fluoro-imidazo[1,2-a]pyridine-3-carbonitrile)

• Product Name: 5-Fluoro-imidazo[1,2-a]pyridine-3-carbonitrile
• CAS No: 2117667-74-8
• MF: C₈H₄FN₃
• MW: 161.135864257813
• CID: 5898766
• PubChem ID: 154726561
• Update Time: 2024-01-05

5-Fluoro-imidazo[1,2-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-imidazo[1,2-a]pyridine-3-carbonitrile
• Imidazo[1,2-a]pyridine-3-carbonitrile, 5-fluoro-
• 5-fluoroimidazo[1,2-a]pyridine-3-carbonitrile
• 2117667-74-8
• EN300-738189

• Inchi： 1S/C8H4FN3/c9-7-2-1-3-8-11-5-6(4-10)12(7)8/h1-3,5H
• InChI Key： JAJXTYZVJKWGQB-UHFFFAOYSA-N
• SMILES： C12=NC=C(C#N)N1C(F)=CC=C2

Computed Properties

• Exact Mass: 161.03892530g/mol
• Monoisotopic Mass: 161.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 1.50±0.50(Predicted)